molecular formula C8H6IN3O2 B12328514 3-Iodo-4-methyl-5-nitro-1H-indazole

3-Iodo-4-methyl-5-nitro-1H-indazole

Cat. No.: B12328514
M. Wt: 303.06 g/mol
InChI Key: HTAVAOLJIWRUSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Iodo-4-methyl-5-nitro-1H-indazole (CAS 70315-69-4) is a substituted indazole derivative with the molecular formula C₇H₄IN₃O₂ and a molecular weight of 289.03 g/mol . The indazole core features a bicyclic structure with two adjacent nitrogen atoms, distinguishing it from related heterocycles like indole or benzimidazole. Key substituents include:

  • Methyl group at position 4, enhancing lipophilicity and steric bulk.
  • Nitro group at position 5, introducing electron-withdrawing effects that influence reactivity and solubility.

Properties

Molecular Formula

C8H6IN3O2

Molecular Weight

303.06 g/mol

IUPAC Name

3-iodo-4-methyl-5-nitro-2H-indazole

InChI

InChI=1S/C8H6IN3O2/c1-4-6(12(13)14)3-2-5-7(4)8(9)11-10-5/h2-3H,1H3,(H,10,11)

InChI Key

HTAVAOLJIWRUSZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC2=NNC(=C12)I)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Iodo-4-methyl-5-nitro-1H-indazole typically involves the iodination of 4-methyl-5-nitro-1H-indazole. One common method is the electrophilic aromatic substitution reaction, where iodine is introduced to the indazole ring in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in an organic solvent like acetic acid or dichloromethane at room temperature.

Industrial Production Methods

Industrial production of 3-Iodo-4-methyl-5-nitro-1H-indazole may involve large-scale iodination processes using continuous flow reactors. These reactors allow for better control of reaction conditions, leading to higher yields and purity of the final product. The use of automated systems and advanced purification techniques such as crystallization and chromatography ensures the production of high-quality compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

3-Iodo-4-methyl-5-nitro-1H-indazole can undergo several types of chemical reactions, including:

    Substitution Reactions: The iodine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

    Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst or sodium borohydride.

    Oxidation Reactions: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate or chromium trioxide.

Common Reagents and Conditions

    Substitution: Nucleophiles (amines, thiols), solvents (ethanol, dimethylformamide), and catalysts (copper, palladium).

    Reduction: Reducing agents (hydrogen gas, sodium borohydride), catalysts (palladium on carbon), and solvents (methanol, ethanol).

    Oxidation: Oxidizing agents (potassium permanganate, chromium trioxide), solvents (water, acetic acid).

Major Products Formed

    Substitution: 3-Amino-4-methyl-5-nitro-1H-indazole, 3-Thio-4-methyl-5-nitro-1H-indazole.

    Reduction: 3-Iodo-4-methyl-5-amino-1H-indazole.

    Oxidation: 3-Iodo-4-carboxy-5-nitro-1H-indazole.

Scientific Research Applications

Medicinal Chemistry

Antitumor Activity:
3-Iodo-4-methyl-5-nitro-1H-indazole derivatives have shown promise as potential antitumor agents. Research indicates that indazole-based compounds can inhibit various kinases involved in tumor progression. For instance, derivatives of 3-iodoindazole have been reported to act as inhibitors of Polo-like kinase 4, which is implicated in cancer cell proliferation and survival .

Inhibitors of Fibroblast Growth Factor Receptors:
Recent studies have identified 3-iodoindazole derivatives that act as potent inhibitors of fibroblast growth factor receptors (FGFRs). FGFRs play crucial roles in tumor growth and angiogenesis. One derivative demonstrated an IC50 value of 0.9 nM against FGFR1, indicating its potential as a therapeutic agent for cancers characterized by FGFR dysregulation .

IDO1 Inhibition:
Another significant application is the inhibition of indoleamine 2,3-dioxygenase 1 (IDO1), an enzyme involved in immune tolerance and tumor immune evasion. Compounds derived from 3-iodoindazole have exhibited notable IDO1 inhibitory activities, with some showing IC50 values as low as 5.3 μM, suggesting their utility in cancer immunotherapy .

Synthetic Applications

Cross-Coupling Reactions:
3-Iodo-4-methyl-5-nitro-1H-indazole serves as a valuable building block in synthetic organic chemistry, particularly in cross-coupling reactions such as Suzuki and Stille coupling. These reactions facilitate the formation of carbon-carbon bonds, enabling the synthesis of complex organic molecules. For example, the compound has been utilized to synthesize vinylindazole derivatives through palladium-catalyzed reactions, yielding products that are essential for further medicinal chemistry applications .

Functionalization Strategies:
The direct functionalization of indazole derivatives using various catalytic systems has been explored extensively. Studies have shown that 3-iodoindazole can be effectively functionalized under microwave irradiation conditions, leading to high yields of desired products . This method enhances the efficiency and selectivity of synthesizing novel compounds with potential biological activities.

Anti-inflammatory Properties:
Indazoles, including derivatives of 3-iodo-4-methyl-5-nitro-1H-indazole, have been investigated for their anti-inflammatory properties. Research indicates that certain indazole derivatives can modulate inflammatory pathways and may serve as lead compounds for developing new anti-inflammatory drugs .

Targeting Adenosine Receptors:
The compound's structural characteristics make it a candidate for targeting adenosine receptors, which are involved in various physiological processes and disease states. The modulation of these receptors could lead to novel therapeutic strategies for conditions such as asthma and cancer .

Case Studies and Research Findings

StudyFocusKey Findings
Sampson et al. (2018)Antitumor agentsDeveloped a series of 3-vinylindazole derivatives with significant inhibition against Polo-like kinase 4 .
Duan et al. (2018)FGFR inhibitorsIdentified a potent pan-FGFR inhibitor with IC50 values ranging from 0.9 to 6.1 nM .
Manna et al. (2020)IDO1 inhibitionReported compounds with strong IDO1 inhibitory activity, highlighting structure-activity relationships .

Mechanism of Action

The mechanism of action of 3-Iodo-4-methyl-5-nitro-1H-indazole depends on its specific application. In biological systems, it may interact with various molecular targets such as enzymes, receptors, and DNA. The nitro group can undergo bioreduction to form reactive intermediates that can cause DNA damage or inhibit enzyme activity. The iodine atom can enhance the compound’s binding affinity to certain proteins, leading to increased biological activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Isomerism and Substituent Positioning

The positional arrangement of substituents significantly impacts physicochemical properties and bioactivity. Key analogs include:

Compound Name CAS Number Substituent Positions Molecular Formula Molecular Weight Similarity Score*
3-Iodo-4-methyl-5-nitro-1H-indazole 70315-69-4 3-I, 4-Me, 5-NO₂ C₇H₄IN₃O₂ 289.03 Reference
3-Iodo-6-methyl-5-nitro-1H-indazole 885520-92-3 3-I, 6-Me, 5-NO₂ C₇H₄IN₃O₂ 289.03 0.88
3-Iodo-6-methyl-4-nitro-1H-indazole 70315-70-7 3-I, 6-Me, 4-NO₂ C₇H₄IN₃O₂ 289.03 0.86

*Similarity scores (0–1 scale) reflect structural overlap, with lower scores indicating greater divergence due to substituent positioning .

Key Observations:
  • Nitro Group Position : In CAS 70315-70-7, the nitro group shifts to position 4, creating a distinct electronic profile that may affect hydrogen-bonding interactions.

Physicochemical Properties

The nitro group’s electron-withdrawing nature likely reduces basicity compared to non-nitrated analogs.

Comparison with Indole Derivatives

describes iodinated indole-imidazole hybrids (e.g., compounds 8–10 ). While structurally distinct from indazoles, these compounds share:

  • Nitro/Methyl Groups : Similar substituents influence electronic and steric properties.

Biological Activity

3-Iodo-4-methyl-5-nitro-1H-indazole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound 3-Iodo-4-methyl-5-nitro-1H-indazole has the following chemical structure and properties:

  • IUPAC Name : 3-Iodo-4-methyl-5-nitro-1H-indazole
  • Molecular Formula : C8H7IN4O2
  • Molecular Weight : 292.07 g/mol
  • CAS Number : 1167056-16-7

Pharmacological Activities

3-Iodo-4-methyl-5-nitro-1H-indazole exhibits a range of biological activities, including:

  • Anticancer Activity
    • Indazole derivatives, including 3-Iodo-4-methyl-5-nitro-1H-indazole, have shown promising anticancer properties. Studies indicate that these compounds can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. For instance, research has demonstrated that indazoles can target specific kinases involved in tumor growth and proliferation .
  • Antimicrobial Properties
    • The compound has been evaluated for its antimicrobial activity against various pathogens. In vitro studies have indicated that 3-Iodo-4-methyl-5-nitro-1H-indazole exhibits significant inhibitory effects against both Gram-positive and Gram-negative bacteria, suggesting its potential as an antibacterial agent .
  • Antileishmanial Activity
    • Recent investigations into the antileishmanial properties of indazole derivatives revealed that compounds similar to 3-Iodo-4-methyl-5-nitro-1H-indazole exhibit potent activity against Leishmania major. Molecular docking studies confirmed stable interactions with the trypanothione reductase enzyme, which is crucial for the survival of the parasite .

The mechanisms underlying the biological activities of 3-Iodo-4-methyl-5-nitro-1H-indazole are multifaceted:

  • Inhibition of Kinases : The compound has been shown to inhibit key kinases involved in cancer cell signaling pathways, leading to reduced cell proliferation and increased apoptosis .
  • Reactive Oxygen Species (ROS) Generation : Indazole derivatives can induce oxidative stress in microbial cells, contributing to their antimicrobial effects .

Case Studies and Research Findings

Several studies have highlighted the biological significance of 3-Iodo-4-methyl-5-nitro-1H-indazole:

StudyFindings
Sampson et al. (2018)Demonstrated the synthesis of functionalized indazoles with anticancer activity through C-vinylation reactions under microwave irradiation .
Novel Antileishmanial Research (2021)Identified promising growth inhibitors against Leishmania major, with molecular dynamics simulations supporting stable binding interactions .
Antimicrobial Activity AssessmentShowed effective inhibition against various bacterial strains, indicating potential for development as an antibacterial agent .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.